Cas no 1167055-37-9 (7-Chloro-1H-indole-4-carbaldehyde)

7-Chloro-1H-indole-4-carbaldehyde is a versatile heterocyclic compound featuring a chloro-substituted indole core with a formyl functional group at the 4-position. This structure makes it a valuable intermediate in organic synthesis, particularly for the preparation of pharmaceuticals, agrochemicals, and specialty chemicals. The presence of both electrophilic (aldehyde) and nucleophilic (indole) sites allows for diverse reactivity, enabling applications in cross-coupling reactions, cyclizations, and functional group transformations. Its high purity and stability under standard conditions ensure consistent performance in research and industrial processes. The compound is particularly useful in the development of bioactive molecules due to its indole scaffold, which is prevalent in many pharmacologically active compounds.
7-Chloro-1H-indole-4-carbaldehyde structure
1167055-37-9 structure
Product Name:7-Chloro-1H-indole-4-carbaldehyde
CAS No:1167055-37-9
MF:C9H6ClNO
MW:179.603041172028
MDL:MFCD11845604
CID:1033233
PubChem ID:53399503
Update Time:2025-06-06

7-Chloro-1H-indole-4-carbaldehyde Chemical and Physical Properties

Names and Identifiers

    • 7-Chloro-1H-indole-4-carbaldehyde
    • 1167055-37-9
    • AS-0629
    • 7-Chloro-4-indole carbaldehyde
    • MFCD11845604
    • DTXSID50694630
    • AM803003
    • 1H-Indole-4-carboxaldehyde, 7-chloro-
    • DA-15112
    • SCHEMBL673396
    • W10342
    • CS-0367475
    • 7-Chloro-4-indole carbaxaldehyde
    • MDL: MFCD11845604
    • Inchi: 1S/C9H6ClNO/c10-8-2-1-6(5-12)7-3-4-11-9(7)8/h1-5,11H
    • InChI Key: IREPJTYUCHCYLI-UHFFFAOYSA-N
    • SMILES: ClC1=CC=C(C=O)C2C=CNC=21

Computed Properties

  • Exact Mass: 179.0137915g/mol
  • Monoisotopic Mass: 179.0137915g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 185
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.1
  • Topological Polar Surface Area: 32.9Ų

Experimental Properties

  • Density: 1.431±0.06 g/cm3 (20 ºC 760 Torr),
  • Solubility: Very slightly soluble (0.25 g/l) (25 º C),

7-Chloro-1H-indole-4-carbaldehyde Pricemore >>

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